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Compound of Interest

Compound Name:
3-Bromo-5-fluoro-2-

isopropoxyphenylboronic acid

Cat. No.: B1284241 Get Quote

Technical Guide: 3-Bromo-5-fluoro-2-
isopropoxyphenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available purity and specification data for 3-
Bromo-5-fluoro-2-isopropoxyphenylboronic acid, a key building block in contemporary

chemical synthesis. Due to the proprietary nature of commercial chemical production, detailed

experimental protocols for synthesis, purification, and specific analytical methods are not

extensively published. This document compiles and presents the typical specifications available

from commercial suppliers.

Chemical Identity and Properties
Table 1: General Specifications
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Parameter Value Reference

CAS Number 352534-84-0 [1]

Molecular Formula C₉H₁₁BBrFO₃ [1]

Molecular Weight 276.9 g/mol [1]

Appearance Solid [1]

Melting Point 63-68 °C [1]

Purity and Composition
Commercial grades of 3-Bromo-5-fluoro-2-isopropoxyphenylboronic acid are typically

offered at a high purity level, suitable for most research and development applications.

Table 2: Purity Specifications from Representative Suppliers

Supplier Category Purity Specification Analytical Method

Research Chemicals Supplier

A
≥98% Not Specified

Research Chemicals Supplier

B
min 98% Not Specified

Bulk Chemical Supplier 98% Min. Not Specified

While specific impurity profiles are not publicly available, potential impurities could include

starting materials from the synthesis, by-products from incomplete reactions, or degradation

products. Common impurities in boronic acids can include the corresponding boronic anhydride

(boroxine) or deboronated species.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and analysis of this

specific compound are not available in the public domain. However, general methodologies for

the quality control of boronic acids can be described.
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General Purity Determination by High-Performance
Liquid Chromatography (HPLC)
A general approach for assessing the purity of boronic acid derivatives by HPLC would involve

a reverse-phase method.

Column: C18 stationary phase

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or formic acid) and

an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength determined by the UV absorbance profile of the

compound.

Quantification: Purity is typically determined by the area percentage of the main peak relative

to the total peak area.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
The identity and structure of 3-Bromo-5-fluoro-2-isopropoxyphenylboronic acid can be

confirmed using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and ¹¹B NMR spectroscopy. While a specific

spectrum for this compound is not publicly available, the expected chemical shifts and coupling

constants can be predicted based on its structure.

Quality Control Workflow
The following diagram illustrates a generalized workflow for the quality control of a boronic acid

derivative like 3-Bromo-5-fluoro-2-isopropoxyphenylboronic acid, from raw material to final

product.
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Caption: Generalized Quality Control Workflow for Boronic Acid Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1284241?utm_src=pdf-custom-synthesis
https://www.boronpharm.com/boron/352534-84-0.html
https://www.benchchem.com/product/b1284241#purity-and-specifications-of-3-bromo-5-fluoro-2-isopropoxyphenylboronic-acid
https://www.benchchem.com/product/b1284241#purity-and-specifications-of-3-bromo-5-fluoro-2-isopropoxyphenylboronic-acid
https://www.benchchem.com/product/b1284241#purity-and-specifications-of-3-bromo-5-fluoro-2-isopropoxyphenylboronic-acid
https://www.benchchem.com/product/b1284241#purity-and-specifications-of-3-bromo-5-fluoro-2-isopropoxyphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

